9-(3,4-dimethylphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Specification

• CAS No.: 898422-38-3
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.415
• IUPAC Name: 9-(3,4-dimethylphenyl)-2-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• Standard InChI: InChI=1S/C21H19N5O3/c1-11-8-9-13(10-12(11)2)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)14-6-4-5-7-15(14)29-3/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• Standard InChI Key: TWQZDLNEHZXFLK-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4OC)C

Introduction

The compound 9-(3,4-dimethylphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a complex organic molecule belonging to the class of purine derivatives. Purines are crucial in biochemistry, forming the backbone of nucleic acids and participating in various metabolic processes. This specific compound features a purine core with an 8-oxo group and is substituted with a 3,4-dimethylphenyl group and a 2-methoxyphenyl group, which may influence its chemical reactivity and biological activity.

Synthesis and Chemical Reactions

The synthesis of purine derivatives often involves multi-step organic synthesis techniques. Common methods include condensation reactions to form the purine core, followed by the introduction of substituents via electrophilic or nucleophilic substitution reactions. The specific synthesis route for 9-(3,4-dimethylphenyl)-2-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide would require detailed optimization based on available reagents and desired yields.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
9-(3,4-dimethylphenyl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	C23H23N5O4	Features ethoxy and methoxy groups on the phenyl ring
2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	Not specified	Includes bromine and methoxy substituents
2-(5-bromo-2-methoxyphenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	Not specified	Features bromine and methoxy groups, lacks dimethylphenyl substituent